Cas no 106226-76-0 (1,2,3-Propanetricarboxylic acid, 2-acetyl-, tributyl ester)

• Product Name: 1,2,3-Propanetricarboxylic acid, 2-acetyl-, tributyl ester
• CAS No: 106226-76-0
• MF: C₂₀H₃₄O₇
• MW: 386.47976732254
• CID: 97342
• PubChem ID: 71334199
• Update Time: 2025-04-18

1,2,3-Propanetricarboxylic acid, 2-acetyl-, tributyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylic acid, 2-acetyl-, tributyl ester
• tributyl 2-acetylpropane-1,2,3-tricarboxylate
• DTXSID20762350
• 106226-76-0

• Inchi： 1S/C20H34O7/c1-5-8-11-25-17(22)14-20(16(4)21,19(24)27-13-10-7-3)15-18(23)26-12-9-6-2/h5-15H2,1-4H3
• InChI Key： AWTYDTDAALFGPC-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C(C(C)=O)(CC(=O)OCCCC)CC(=O)OCCCC)=O

Computed Properties

• Exact Mass: 386.23052
• Monoisotopic Mass: 386.23045342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96Ų

Experimental Properties

• PSA: 95.97